Cas no 78052-54-7 (N-(1-methyl-4-nitro-1H-pyrrol-3-yl)-Acetamide)

• Product Name: N-(1-methyl-4-nitro-1H-pyrrol-3-yl)-Acetamide
• CAS No: 78052-54-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 984022
• PubChem ID: 332144
• Update Time: 2025-04-20

N-(1-methyl-4-nitro-1H-pyrrol-3-yl)-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4-nitro-1H-pyrrol-3-yl)-Acetamide
• N-(1-Methyl-4-nitro-1H-pyrrol-3-yl)acetamide
• NSC328041
• N-(1-methyl-4-nitropyrrol-3-yl)acetamide
• NSC-328041
• DTXSID10318264
• 78052-54-7
• DS-001761
• N-(1-methyl-4-nitro-pyrrol-3-yl)acetamide

• Inchi： 1S/C7H9N3O3/c1-5(11)8-6-3-9(2)4-7(6)10(12)13/h3-4H,1-2H3,(H,8,11)
• InChI Key： XXPUIWCKLRFXQS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C)C=C1NC(C)=O)=O

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 77.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines